Cas no 4427-16-1 ((pyridin-4-yl)formohydrazidomethanimidamide)

• Product Name: (pyridin-4-yl)formohydrazidomethanimidamide
• CAS No: 4427-16-1
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 1516279
• PubChem ID: 208572
• Update Time: 2025-07-09

(pyridin-4-yl)formohydrazidomethanimidamide Chemical and Physical Properties

Names and Identifiers

• N-(diaminomethylideneamino)pyridine-4-carboxamide
• 1-(Pyridoylamino)-guanidin
• Isonicotinsaeure-(N'-carbamimidoyl-hydrazid)
• AR-1K0197
• isonicotinic acid 2-amidinohydrazide
• CTK1D7295
• AC1L4KWU
• SureCN2993924
• 1-(4-Pyridoylamido)-guanidin
• isonicotinic acid-(N'-carbamimidoyl-hydrazide)
• AC1Q5JV3
• isonicotinoylamino-guanidine
• n'-(pyridin-4-ylcarbonyl)carbonohydrazonic diamide
• SureCN8729424
• NSC69854
• isonicotinoylamino-guanidine;n'-(pyridin-4-ylcarbonyl)carbonohydrazonic diamide;isonicotinic acid-(N'-carbamimidoyl-hydrazide);1-(4-Pyridoylamido)-guanidin;isonicotinic acid 2-amidinohydrazide;Isonicotinsaeure-(N'-carbamimidoyl-hydrazid);1-(Pyridoylamino)-guanidin;
• (pyridin-4-yl)formohydrazidomethanimidamide
• n''-(pyridin-4-ylcarbonyl)carbonohydrazonic diamide
• 2-Isonicotinoylhydrazinecarboximidamide
• SCHEMBL8729424
• SCHEMBL2993924
• 2-Isonicotinoylhydrazine-1-carboximidamide
• [(pyridin-4-yl)formohydrazido]methanimidamide
• DTXSID40276863
• AKOS037490291
• F2199-0571
• 4427-16-1
• STL509719
• NSC-69854
• AKOS027469484

• Inchi： 1S/C7H9N5O/c8-7(9)12-11-6(13)5-1-3-10-4-2-5/h1-4H,(H,11,13)(H4,8,9,12)
• InChI Key： FUMVDMAZEODKTC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)N/N=C(\N)/N

Computed Properties

• Exact Mass: 179.08100
• Monoisotopic Mass: 179.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 103.89000
• LogP: 0.79130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on (pyridin-4-yl)formohydrazidomethanimidamide

Unlocking the Potential of (pyridin-4-yl)formohydrazidomethanimidamide (CAS No. 4427-16-1): A Comprehensive Guide

In the realm of specialized organic compounds, (pyridin-4-yl)formohydrazidomethanimidamide (CAS No. 4427-16-1) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, characterized by its pyridine core and formohydrazidomethanimidamide functional group, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular structure offers a versatile scaffold for synthesizing derivatives with tailored properties, making it a focal point for innovation.

Recent trends in drug discovery and precision agriculture have amplified the demand for novel compounds like (pyridin-4-yl)formohydrazidomethanimidamide. Researchers are particularly intrigued by its potential as a bioactive intermediate, which could play a role in developing next-generation therapeutics or crop protection agents. The compound’s heterocyclic framework aligns with the growing emphasis on sustainable chemistry, as it may enable greener synthesis routes compared to traditional alternatives.

From a synthetic chemistry perspective, CAS No. 4427-16-1 exemplifies the convergence of molecular design and functional versatility. Its hydrazide and amidine moieties provide reactive sites for further modifications, allowing chemists to explore diverse structure-activity relationships. This adaptability is critical in addressing contemporary challenges such as drug resistance or pest adaptation, where tailored molecular solutions are increasingly vital.

The compound’s relevance extends to academic research and industrial R&D, where it serves as a building block for high-value chemicals. For instance, its pyridine-based structure is analogous to motifs found in catalysts and ligands, which are pivotal in asymmetric synthesis. Additionally, its potential role in chemo-sensing applications highlights its interdisciplinary appeal, bridging gaps between chemistry, biology, and engineering.

As the scientific community prioritizes eco-friendly innovations, (pyridin-4-yl)formohydrazidomethanimidamide offers a promising avenue. Its derivatives could contribute to green chemistry initiatives by reducing reliance on hazardous reagents or energy-intensive processes. This aligns with global searches for sustainable alternatives and low-toxicity compounds, which dominate discussions in both academic literature and public forums.

In summary, CAS No. 4427-16-1 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its value across industries. By leveraging its structural uniqueness, researchers can address pressing global challenges while adhering to principles of safety and sustainability. As interest in tailored molecular solutions grows, this compound is poised to remain at the forefront of scientific exploration.